Cas no 1587-05-9 (3-(2,6-Dimethylphenyl)-1-propene)

• Product Name: 3-(2,6-Dimethylphenyl)-1-propene
• CAS No: 1587-05-9
• MF: C₁₁H₁₄
• MW: 146.228863239288
• MDL: MFCD09801219
• CID: 1337432
• PubChem ID: 15135024
• Update Time: 2025-11-02

3-(2,6-Dimethylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-2-prop-2-enylbenzene
• AGN-PC-003WAW
• AG-E-07917
• 2-allyl-1,3-dimethylbenzene
• 3-(2,6-DIMETHYLPHENYL)-1-PROPENE
• Benzene, 1,3-dimethyl-2-(2-propenyl)-
• KB-177012
• CTK0E7064
• 3-&lt
• 2,6-Dimethyl-phenyl&gt
• -propen-(1)
• 3-< 2,6-Dimethyl-phenyl> -propen-(1)
• 2,6-dimethyl-1-(prop-2-en-1-yl)benzene
• BAA58705
• EN300-698387
• DTXSID10568803
• DB-193187
• 1,3-Dimethyl-2-(prop-2-en-1-yl)benzene
• Benzene, 1,3-dimethyl-2-(2-propen-1-yl)-
• MFCD09801219
• AKOS006329265
• CS-0267241
• 1587-05-9
• 3-(2,6-Dimethylphenyl)-1-propene

• MDL： MFCD09801219
• Inchi： 1S/C11H14/c1-4-6-11-9(2)7-5-8-10(11)3/h4-5,7-8H,1,6H2,2-3H3
• InChI Key： DPIFGUSZRIMEPH-UHFFFAOYSA-N
• SMILES： C1(CC=C)C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 146.10962
• Monoisotopic Mass: 146.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 3-(2,6-Dimethylphenyl)-1-propene

Comprehensive Guide to 3-(2,6-Dimethylphenyl)-1-propene (CAS No. 1587-05-9): Properties, Applications, and Market Insights

3-(2,6-Dimethylphenyl)-1-propene (CAS No. 1587-05-9) is an organic compound widely recognized for its versatile applications in the chemical and pharmaceutical industries. This aromatic hydrocarbon, characterized by its dimethylphenyl and propene functional groups, has garnered significant attention due to its unique chemical properties and potential uses in various high-value products. In this article, we delve into the molecular structure, synthesis methods, applications, and market trends of this compound, while addressing common queries and industry-relevant topics.

The molecular formula of 3-(2,6-Dimethylphenyl)-1-propene is C11H14, with a molecular weight of 146.23 g/mol. Its structure features a propene group attached to a 2,6-dimethylphenyl ring, which imparts distinct reactivity and stability. The compound is often synthesized via Friedel-Crafts alkylation or other catalytic processes, making it a subject of interest for researchers exploring green chemistry and sustainable synthesis methods. Its boiling point ranges between 210-215°C, and it exhibits moderate solubility in organic solvents, which is crucial for its industrial applications.

One of the primary uses of 3-(2,6-Dimethylphenyl)-1-propene is as an intermediate in the production of pharmaceuticals and agrochemicals. Its aromatic structure makes it a valuable building block for active pharmaceutical ingredients (APIs), particularly in the development of anti-inflammatory and antimicrobial agents. Additionally, it serves as a precursor in the synthesis of flavors and fragrances, where its subtle aromatic profile enhances product formulations. The compound's role in material science is also noteworthy, as it contributes to the development of advanced polymers and resins.

Recent advancements in catalysis and process optimization have improved the efficiency of producing 3-(2,6-Dimethylphenyl)-1-propene, aligning with the growing demand for eco-friendly chemical processes. Researchers are increasingly focusing on reducing waste and energy consumption during synthesis, addressing concerns raised by environmental regulations and consumer preferences for sustainable products. These developments are particularly relevant in light of global initiatives like the European Green Deal and corporate sustainability goals.

The market for 3-(2,6-Dimethylphenyl)-1-propene is expanding, driven by its applications in pharmaceuticals, agrochemicals, and specialty chemicals. According to industry reports, the compound's demand is expected to grow at a steady CAGR of 4-6% over the next decade, particularly in regions like North America, Europe, and Asia-Pacific. Key players in the chemical industry are investing in R&D to explore novel applications, such as its use in electronic materials and bio-based products, further broadening its market potential.

For researchers and industry professionals, understanding the safety and handling of 3-(2,6-Dimethylphenyl)-1-propene is essential. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as cool, dry environments away from oxidizing agents—are recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe handling, ensuring compliance with workplace safety standards.

In conclusion, 3-(2,6-Dimethylphenyl)-1-propene (CAS No. 1587-05-9) is a multifaceted compound with significant industrial relevance. Its applications in pharmaceuticals, agrochemicals, and material science highlight its versatility, while ongoing research into sustainable synthesis methods aligns with global environmental goals. As the chemical industry evolves, this compound is poised to play a pivotal role in innovation and market growth.